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Introduction
DFX117 is a novel small molecule inhibitor with dual specificity for c-Met (hepatocyte growth

factor receptor) and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] Aberrant activation of both

the c-Met and PI3K/Akt signaling pathways is a common feature in various cancers,

contributing to tumor cell proliferation, survival, and resistance to therapy.[1][2] By

simultaneously targeting these two key oncogenic drivers, DFX117 presents a promising

therapeutic strategy for cancers with dysregulation in these pathways, such as non-small cell

lung cancer (NSCLC).[1][2] One of the key mechanisms of action of DFX117 is the induction of

apoptosis, or programmed cell death, in cancer cells.[1]

These application notes provide a detailed protocol for assessing DFX117-induced apoptosis

using a flow cytometry-based assay with Annexin V and Propidium Iodide (PI) staining.
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During the early stages of apoptosis, phosphatidylserine (PS), a phospholipid component of the

plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane.[2][3]

[4] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and

can be conjugated to a fluorochrome, such as FITC, for detection by flow cytometry.[2][3] This

allows for the identification of early apoptotic cells.

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA.[1][3] It cannot cross

the membrane of live cells or early apoptotic cells, but it can penetrate the compromised

membranes of late apoptotic and necrotic cells.[1][3] Therefore, by using Annexin V and PI in

combination, it is possible to distinguish between different cell populations:

Live cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.[3]

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[3]

Data Presentation
The following tables summarize the dose-dependent effect of DFX117 on apoptosis in A549

(human lung carcinoma) and NCI-H1975 (human non-small cell lung cancer) cell lines after 48

hours of treatment. Data is estimated from the findings of Fan et al. (2019).

Table 1: Effect of DFX117 on Apoptosis in A549 Cells

DFX117
Concentration
(µM)

Live Cells (%)
Early
Apoptotic
Cells (%)

Late
Apoptotic/Necr
otic Cells (%)

Total
Apoptotic
Cells (%)

0 (Control) 95.2 3.1 1.7 4.8

0.05 88.5 7.8 3.7 11.5

0.1 75.3 15.2 9.5 24.7

0.2 58.1 25.8 16.1 41.9

Table 2: Effect of DFX117 on Apoptosis in NCI-H1975 Cells
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DFX117
Concentration
(µM)

Live Cells (%)
Early
Apoptotic
Cells (%)

Late
Apoptotic/Necr
otic Cells (%)

Total
Apoptotic
Cells (%)

0 (Control) 96.1 2.5 1.4 3.9

0.05 90.2 6.5 3.3 9.8

0.1 81.4 12.3 6.3 18.6

0.2 67.9 20.7 11.4 32.1

Signaling Pathway and Experimental Workflow
DFX117 Mechanism of Action
DFX117 induces apoptosis by a dual inhibition mechanism. It blocks the c-Met receptor

tyrosine kinase, preventing signaling initiated by its ligand, Hepatocyte Growth Factor (HGF).

Simultaneously, it inhibits PI3Kα, a key enzyme in the PI3K/Akt/mTOR pathway. The disruption

of these pro-survival pathways leads to the activation of the apoptotic cascade.
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Caption: DFX117 dual-inhibits c-Met and PI3Kα, blocking pro-survival signals and inducing

apoptosis.
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Experimental Workflow
The following diagram outlines the key steps in the flow cytometry assay to measure DFX117-

induced apoptosis.
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Caption: Workflow for assessing apoptosis using Annexin V and PI staining followed by flow

cytometry.

Experimental Protocols
Materials

DFX117

A549 or NCI-H1975 cells

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-Buffered Saline (PBS), cold

Trypsin-EDTA

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and

10X Annexin V Binding Buffer)

Flow cytometry tubes

Flow cytometer

Protocol
Cell Seeding and Treatment:

Seed A549 or NCI-H1975 cells in 6-well plates at a density that will result in 70-80%

confluency at the time of harvest.

Allow cells to adhere overnight.

Prepare a stock solution of DFX117 in DMSO.

Treat cells with varying concentrations of DFX117 (e.g., 0.05, 0.1, 0.2 µM) and a vehicle

control (DMSO) for 48 hours. Include a positive control for apoptosis if desired (e.g.,

treatment with staurosporine).
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Cell Harvesting:

Carefully collect the culture medium from each well, as it may contain apoptotic cells that

have detached.

Wash the adherent cells with PBS.

Trypsinize the adherent cells and add them to the collected culture medium.

Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

Staining:

Discard the supernatant and wash the cell pellet once with cold PBS.

Centrifuge again at 300 x g for 5 minutes at 4°C.

Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water.

Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[3]

Flow Cytometry Analysis:

After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.[3]

Analyze the samples on a flow cytometer within one hour.

Use unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI

to set up compensation and quadrants.

Acquire a sufficient number of events (e.g., 10,000-20,000) for each sample.

Data Interpretation:

Use quadrant analysis to differentiate cell populations:
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Lower-left quadrant (Annexin V- / PI-): Live cells

Lower-right quadrant (Annexin V+ / PI-): Early apoptotic cells

Upper-right quadrant (Annexin V+ / PI+): Late apoptotic/necrotic cells

Upper-left quadrant (Annexin V- / PI+): Necrotic cells (should be a minor population in

apoptosis studies)

Calculate the percentage of cells in each quadrant to quantify the extent of apoptosis

induced by DFX117.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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